Cas no 37759-88-9 ((E)-4,4,5,5,6,6,6-Heptafluoro-2-hexen-1-ol)

• Product Name: (E)-4,4,5,5,6,6,6-Heptafluoro-2-hexen-1-ol
• CAS No: 37759-88-9
• MF: C₆H₅F₇O
• MW: 226.092126607895
• MDL: MFCD00155829
• CID: 922593
• PubChem ID: 5708520
• Update Time: 2025-11-01

(E)-4,4,5,5,6,6,6-Heptafluoro-2-hexen-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5,6,6,6-heptafluorohex-2-en-1-ol
• 1H,1H,2H,3H-Perfluorohex-2-en-1-ol
• 4,4,5,5,6,6,6-Heptafluoro-2-hexen-1-ol
• (E)-4,4,5,5,6,6,6-heptafluorohex-2-en-1-ol
• NS00111148
• SCHEMBL5704703
• 2-Hexen-1-ol, 4,4,5,5,6,6,6-heptafluoro-, (E)-
• (2E)-4,4,5,5,6,6,6-heptafluorohex-2-en-1-ol
• EN300-1932985
• AKOS007930579
• 37759-88-9
• 679-03-8
• Heptafluoro-2-hexen-1-ol
• FJRYHIWIYHYOTE-OWOJBTEDSA-N
• MFCD00155829
• DTXSID60896663
• (E)-4,4,5,5,6,6,6-Heptafluoro-2-hexen-1-ol

• MDL： MFCD00155829
• Inchi： 1S/C6H5F7O/c7-4(8,2-1-3-14)5(9,10)6(11,12)13/h1-2,14H,3H2/b2-1+
• InChI Key： FJRYHIWIYHYOTE-OWOJBTEDSA-N
• SMILES： FC(C(F)(F)F)(C(/C=C/CO)(F)F)F

Computed Properties

• Exact Mass: 226.02300
• Monoisotopic Mass: 226.02286191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1,473 g/cm3
• Boiling Point: 65°C 28mm
• Refractive Index: 1.3383
• PSA: 20.23000
• LogP: 2.36780

(E)-4,4,5,5,6,6,6-Heptafluoro-2-hexen-1-ol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on (E)-4,4,5,5,6,6,6-Heptafluoro-2-hexen-1-ol

(E)-4,4,5,5,6,6,6-Heptafluoro-2-hexen-1-ol (CAS No. 37759-88-9): A Comprehensive Overview in Modern Chemical Research

(E)-4,4,5,5,6,6,6-Heptafluoro-2-hexen-1-ol, identified by its CAS number 37759-88-9, is a fluorinated olefinic alcohol that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms substituting hydrogen atoms on a hydrocarbon chain. The unique electronic and steric properties imparted by these fluorine atoms make this compound a versatile intermediate in the development of novel chemical entities.

The structural motif of (E)-4,4,5,5,6,6,6-heptafluoro-2-hexen-1-ol features a conjugated system consisting of a double bond and multiple fluorine-substituted carbons. This configuration endows the molecule with distinct spectroscopic and reactivity profiles that are highly valuable in synthetic applications. The presence of fluorine atoms at the 4th, 5th, and 6th positions relative to the double bond enhances the compound's stability while simultaneously influencing its interaction with biological targets.

In recent years, there has been an increasing interest in fluorinated compounds due to their ability to modulate metabolic pathways and enhance pharmacokinetic properties. For instance, studies have demonstrated that fluorine substitution can improve binding affinity and reduce metabolic degradation in drug candidates. The (E)-4,4,5,5,6,6,6-heptafluoro-2-hexen-1-ol structure serves as a building block for more complex molecules designed to interact with enzymes or receptors in therapeutic contexts.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions. The double bond adjacent to the primary alcohol functionality allows for facile participation in Esterification reactions or formation of ethers through nucleophilic addition. Additionally, the electron-withdrawing nature of the fluorine substituents can be leveraged to influence reaction outcomes in metal-catalyzed transformations.

Recent advancements in synthetic methodologies have enabled more efficient preparation of (E)-4,4,5,5,6,6,6-heptafluoro-2-hexen-1-ol. For example, palladium-catalyzed hydrogenation or coupling reactions can be employed to introduce fluorine atoms with high selectivity. These techniques are particularly valuable in maintaining regiochemical integrity during multi-step syntheses.

The pharmaceutical industry has explored derivatives of (E)-4,4,5,5,6,6-heptafluoro-2-hexen-1-ol for their potential biological activity. Researchers have synthesized analogs targeting various disease pathways by modifying the length or position of fluorine substituents. Preliminary studies suggest that certain derivatives exhibit inhibitory effects on enzymes implicated in inflammatory responses or cancer progression.

The spectroscopic properties of (E)-4,4,5,5,6,6-heptafluoro-2-hexen-1-ol make it an attractive candidate for NMR and mass spectrometry analyses. The presence of deuterium or heavy isotopes can further enhance resolution in these techniques when studying reaction mechanisms or complex mixtures containing this compound.

In conclusion,(E)-4 , 4 , 5 , 5 , 6 , 6 , 6 -heptafluoro - 2 - hexen - 1 - ol ( CAS No . 37759 - 88 - 9 ) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and materials science . Its unique structural features coupled with recent innovations in synthetic techniques ensure continued relevance as researchers explore new frontiers in molecular design .